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Compound of Interest

Compound Name: Sgccbp30

Cat. No.: B13398374 Get Quote

SGC-CBP30 (CAS: 1613695-14-9) is a highly potent, selective inhibitor of the CBP/p300

bromodomains.[1][2][3][4][5][6] While its Safety Data Sheet (SDS) may not classify it as acutely

toxic (e.g., "Fatal if swallowed"), it is a bioactive epigenetic modulator active at nanomolar

concentrations.[2]

The Core Safety Philosophy: Treat SGC-CBP30 as a High Potency Active Pharmaceutical

Ingredient (HPAPI) surrogate. Standard laboratory waste protocols (e.g., "drain disposal" or

"general trash") are strictly prohibited.[2] The compound acts on fundamental transcriptional

machinery; therefore, preventing environmental release and inadvertent personnel exposure is

the primary operational objective.[2]

Critical Hazard Classification (GHS):

H413: May cause long-lasting harmful effects to aquatic life.[2][5][7]

Bioactivity: Potent biological modulator (IC50 ~21 nM).[1][2][4][6]

Physical & Chemical Profile for Disposal
Understanding the chemical stability of SGC-CBP30 dictates the disposal method.[2][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13398374?utm_src=pdf-interest
https://www.caymanchem.com/product/14469/sgc-cbp30
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.stemcell.com/media/files/pis/10000026298-PIS_00.pdf
https://www.selleckchem.com/products/sgc-cbp30.html
https://www.cdc.gov/niosh/npg/npgdcas.html
https://www.medchemexpress.com/SGC-CBP30.html
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.cdc.gov/niosh/npg/npgdcas.html
https://cdn.caymanchem.com/cdn/msds/14469m.pdf
https://www.caymanchem.com/product/14469/sgc-cbp30
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.selleckchem.com/products/sgc-cbp30.html
https://www.medchemexpress.com/SGC-CBP30.html
https://www.thesgc.org/chemical-probes/sgc-cbp30
https://www.cdc.gov/niosh/npg/npgdcas.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13398374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Operational Implication

CAS Number 1613695-14-9
Use for waste manifesting.[1]

[2][5]

Physical State Crystalline Solid
Dust generation risk during

weighing/spill cleanup.[2][5]

Solubility DMSO (~50 mM), Ethanol

Do not use water for spill

cleanup; compound will

precipitate and persist.[2][5]

Stability Stable at -20°C (Solid/DMSO)

Does not spontaneously

degrade; requires thermal

destruction.[2][5]

Hazard Class Aquatic Chronic 4
Zero-discharge policy for sinks

and drains.[2][5]

Disposal Workflows: Step-by-Step Protocols
Scenario A: Disposal of Solid Waste (Expired/Unused
Powder)
Objective: Complete thermal destruction via licensed hazardous waste contractors.[2]

Containment: Do not empty the original vial. Keep the substance in its primary container

(glass vial/amber bottle).[2]

Secondary Containment: Place the primary vial inside a clear, sealable plastic bag (e.g.,

Ziploc) or a secondary screw-top jar to prevent leakage if the primary glass breaks.

Labeling: Affix a hazardous waste label.

Must Read: "Hazardous Waste - SGC-CBP30 - Toxic to Aquatic Life."[2][5]

GHS Symbol: Environment (Dead tree/fish symbol).[2]

Segregation: Deposit into the Solid Chemical Waste Drum designated for incineration.
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Note: Do not mix with oxidizers or strong acids to prevent unpredictable reactions in the

waste stream.[2]

Scenario B: Disposal of Liquid Waste (Stock Solutions
in DMSO/Ethanol)
Objective: Prevent solvent permeation and environmental leaching.[2]

Segregation: Never pour DMSO stocks down the sink. DMSO facilitates the transport of

small molecules through biological membranes (skin) and glove materials.[2]

Collection: Transfer expired stock solutions into a Halogenated Organic Solvent Waste

container.

Why Halogenated? SGC-CBP30 contains a Chlorine atom (C28H33ClN4O3).[1][2][3][5]

Many waste streams require segregation of halogenated compounds to prevent corrosion

in incinerators, though small quantities are often accepted in general organic streams.[2]

Check local EHS rules.

Rinsing: Rinse the empty stock vial with a small volume of acetone or ethanol.[2] Add this

rinsate to the solvent waste container.[2]

Vial Disposal: Dispose of the rinsed vial in the Glass/Sharps container (if chemically

decontaminated) or Solid Chemical Waste (if residue remains).[2]

Scenario C: Trace Contaminated Consumables (Tips,
Tubes, Weigh Boats)
Objective: Minimize solid waste volume while maintaining safety.

Assessment: Items visibly heavily contaminated (caked powder) must go to Solid Chemical

Waste.[2]

Trace Waste: Pipette tips, gloves, and weigh boats with non-visible trace residues should be

collected in a Biohazard/Chemical Burn Box or a dedicated rigid waste container lined with a

yellow hazardous waste bag.[2]
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Destruction: These containers are sealed and sent for incineration.

Emergency Spill Management Protocol
Pre-requisite: PPE (Nitrile gloves - double gloved recommended due to DMSO solubility, Lab

coat, Safety goggles).[2]

Case 1: Powder Spill
Isolate: Mark the area.[2] Turn off nearby fans/ventilation to prevent dust dispersal.[2]

Dampen: Do NOT sweep dry dust (aerosolization risk).[2] Cover the spill with a paper towel

dampened with Ethanol or Acetone (SGC-CBP30 is insoluble in water).[2][5]

Wipe: Gently wipe inward from the periphery to the center.[2]

Disposal: Place used towels and gloves immediately into a sealable hazardous waste bag.

Wash: Clean the surface with soap and water to remove any final residue.[2]

Case 2: Liquid Spill (DMSO Stock)
Absorb: Place an absorbent pad (pig mat) or vermiculite over the liquid.[2]

Wait: Allow 2-3 minutes for absorption.

Collect: Scoop material into a hazardous waste bag using a dustpan.

Decontaminate: Scrub the area with 70% Ethanol followed by detergent water.[2]

Warning: DMSO penetrates nitrile gloves quickly.[2] Change gloves immediately if the

liquid touches them.[2]

Decision Logic: Waste Segregation Flowchart
The following diagram illustrates the decision-making process for segregating SGC-CBP30

waste streams to ensure compliance and safety.
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Caption: Operational workflow for segregating SGC-CBP30 waste streams into correct

destruction channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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